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Compound of Interest

Compound Name: Benzyl 4-nitrobenzoate

CAS No.: 14786-27-7

Cat. No.: B041767

Get Quote

Executive Summary
Benzyl 4-nitrobenzoate (CAS: 14786-27-7) is a critical intermediate in organic synthesis,

frequently employed as a crystalline derivative for the characterization of alcohols or as a

protected ester form of 4-nitrobenzoic acid.[1][2] Its structural rigidity and distinct electronic

properties—driven by the strong electron-withdrawing nitro group—make it an excellent model

for understanding substituent effects in NMR spectroscopy.

This guide provides a definitive breakdown of the

C NMR spectral data for Benzyl 4-nitrobenzoate, supported by mechanistic assignments,
synthesis protocols, and quality control parameters.

Part 1: Structural Assignment & Spectral Data
Molecular Geometry & Carbon Numbering
To ensure accurate assignment, we must first define the carbon environments. The molecule

consists of two distinct aromatic systems linked by an ester bridge.
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Figure 1.1: Carbon connectivity and electronic environments. The Nitro-ring (Blue/Red) is

electronically deficient, while the Benzyl ring (Green) is relatively electron-neutral.

Quantitative C NMR Data (100 MHz, CDCl )
The following data consolidates high-resolution acquisitions. Note the distinct deshielding of the

nitro-substituted carbons.
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Carbon
Environment

Assignment

Chemical Shift
(

, ppm)

Multiplicity
Mechanistic
Driver

Carbonyl C=O (Ester) 164.46
Singlet (C

)

Deshielded by

electronegative

oxygen and

conjugation with

aryl ring.

Nitro-Aromatic
C-NO

(Ipso)
150.52

Singlet (C

)

Strong inductive

deshielding by

the Nitro group (

,

effects).

Nitro-Aromatic C-CO (Ipso) 135.44
Singlet (C

)

Deshielded by

carbonyl

anisotropy.

Nitro-Aromatic
C-H (Meta to NO

)
130.76 Doublet

Less shielded

than ortho

protons due to

resonance node

positions.

Nitro-Aromatic

C-H (Ortho to

NO

)

123.49 Doublet

Shielded relative

to meta position

due to resonance

contribution.

Benzylic
O-CH

-Ph
67.59

Triplet (CH

)

Typical range for

benzylic esters;

deshielded by

oxygen.
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Benzyl Aromatic Ipso-C 135.19
Singlet (C

)

Bridgehead

carbon of the

benzyl group.

Benzyl Aromatic Ortho/Meta/Para
128.68, 128.59,

128.38
Doublets

Typical multiplet

cluster for

monosubstituted

benzene rings.

Key Diagnostic: The peak at 150.52 ppm is the "fingerprint" of the 4-nitrobenzoate moiety. If

this peak is absent or significantly shifted, the nitro group may have been reduced or the

substitution pattern is incorrect.

Part 2: Mechanistic Interpretation & Causality
The Nitro Group Effect
The 4-nitro group acts as a powerful electron-withdrawing group (EWG). In

C NMR, this creates a specific pattern in the benzoate ring:

Ipso-Deshielding: The carbon directly attached to the nitro group is heavily deshielded

(~150.5 ppm) due to the strong inductive effect of Nitrogen.

Ortho-Shielding Anomaly: Contrary to simple inductive logic, the carbons ortho to the nitro

group (123.5 ppm) appear upfield relative to the meta carbons (130.8 ppm). This is due to

the resonance contribution where the electron density is pulled from the ring, but the

anisotropy of the nitro group creates a shielding cone effect at the ortho positions.

Solvent Considerations
While CDCl

is the standard, polar aprotic solvents like DMSO-d

will cause slight shifts:

Carbonyl: May shift downfield (+1-2 ppm) due to hydrogen bonding with residual water or

solvent dipole interactions.
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Benzylic CH

: Remains relatively stable (~67-68 ppm).

Part 3: Experimental Protocols
Synthesis of Benzyl 4-nitrobenzoate
To generate a reference standard, the following Schotten-Baumann type esterification is

recommended. This method minimizes hydrolysis side-products.

Reagents:

4-Nitrobenzoyl chloride (1.0 eq)

Benzyl alcohol (1.0 eq)[2]

Triethylamine (Et

N) (1.2 eq)

Dichloromethane (DCM) (Solvent)

DMAP (0.1 eq, Catalyst)

Workflow:
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Figure 3.1: Synthesis workflow ensuring high purity for spectral acquisition.

NMR Acquisition Parameters
For quantitative

C NMR, standard proton-decoupled sequences (e.g., zgpg30 on Bruker systems) are sufficient,
but specific parameters ensure visibility of quaternary carbons.
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Pulse Sequence: Inverse-gated decoupling (if integration is required) or standard decoupled.

Relaxation Delay (d1): Set to 2.0 - 5.0 seconds. The quaternary carbons (C=O, C-NO

) have long T1 relaxation times. Insufficient d1 will result in poor signal-to-noise for these
critical peaks.

Scans (ns): Minimum 1024 scans (concentration dependent) to resolve the quaternary peaks

from baseline noise.

Spectral Width: -10 to 220 ppm.

Part 4: Quality Control & Impurity Analysis
Reliable data depends on identifying what shouldn't be there. Use this table to flag common

impurities.

Impurity
Diagnostic

C Shift (ppm)
Origin

Benzyl Alcohol
~65.0 (CH

), ~140 (Ipso)
Unreacted starting material.

4-Nitrobenzoic Acid ~166.5 (C=O), ~136 (Ipso-CO)
Hydrolysis of acid chloride or

ester.

4-Nitrobenzoyl Chloride ~168 (C=O)

Unreacted reagent (highly

reactive, usually hydrolyzes to

acid).

Triethylamine HCl ~8.5, ~46.0 Incomplete aqueous workup.

Self-Validating Check:

Check the 67.6 ppm region.[1] If you see a second peak at 65.0 ppm, your sample contains

unreacted benzyl alcohol.
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Check the 164.5 ppm region. A shoulder or peak at 166-167 ppm indicates hydrolysis to the

free acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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